Cas no 355813-01-3 (N'-(3-Ethoxy-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide)

N'-(3-Ethoxy-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide structure
355813-01-3 structure
Product Name:N'-(3-Ethoxy-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide
CAS No:355813-01-3
MF:C17H17N3O6
MW:359.333384275436
CID:3048866
PubChem ID:135643334
Update Time:2025-04-21

N'-(3-Ethoxy-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-(3-Ethoxy-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide
    • N'-[(E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-2-(2-nitrophenoxy)acetohydrazide
    • 643-483-9
    • AKOS005411576
    • STK181387
    • 355813-01-3
    • Inchi: 1S/C17H17N3O6/c1-2-25-16-9-12(7-8-14(16)21)10-18-19-17(22)11-26-15-6-4-3-5-13(15)20(23)24/h3-10,21H,2,11H2,1H3,(H,19,22)/b18-10+
    • InChI Key: IPMUZUIAFNMIPQ-VCHYOVAHSA-N
    • SMILES: O(CC)C1C(=CC=C(/C=N/NC(COC2C=CC=CC=2[N+](=O)[O-])=O)C=1)O

Computed Properties

  • Exact Mass: 359.11173527Da
  • Monoisotopic Mass: 359.11173527Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 126Ų

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